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Compound of Interest

Compound Name: Tetrafluorohydrazine

Cat. No.: B154578

An objective guide for researchers and professionals in rocketry and chemical synthesis,
presenting a data-driven comparison of tetrafluorohydrazine (N2F4) and dinitrogen tetroxide
(N204) as high-performance oxidizers.

This guide provides a detailed comparison of the physical properties, performance
characteristics, and handling requirements of two potent oxidizers: tetrafluorohydrazine and
dinitrogen tetroxide. The information is intended for researchers, scientists, and professionals
in fields requiring high-energy chemical reactions, such as rocket propulsion and specialized
organic synthesis.

Quantitative Data Summary

The performance and physical properties of tetrafluorohydrazine and dinitrogen tetroxide are
summarized in the table below. These values are critical for engineering calculations,
performance modeling, and safety assessments.
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Tetrafluorohydrazine

Dinitrogen Tetroxide

Propert
Pery (N2F4) (N204)
Molar Mass 104.008 g/mol [1] 92.011 g/mol [2]
Colorless to reddish-brown
Appearance Colorless gas[1]

liquid; brown gas[3][4]

Liquid Density

Data not available (High
pressure required for liquid

state at ambient temp.)[5]

1.448 g/lcm3 (at 20°C)[3][4][6]

Boiling Point

-73 °C[1]

21.15 °C[3][4][6]

Melting Point

-164.5 °C[1]

-11.2 °C[2][4]

Specific Impulse (Isp)

~300 s (with Hydrazine)[2]

339 s (with Hydrazine)[7]333 s
(with UDMH)[8]336 s (with
MMH)

Storage Characteristics

Cryogenic or high-pressure

storage required[5]

Storable liquid at near-ambient

temperatures[2]

Reactivity

Hypergolic with hydrazines;
explodes on contact with many

reducing agents[1][9]

Hypergolic with hydrazines and
derivatives[2][4]

Detailed Comparison
Performance as an Oxidizer

Dinitrogen tetroxide is one of the most widely used storable liquid oxidizers in rocketry, valued

for its performance and practicality.[2] It is hypergolic, meaning it ignites spontaneously upon

contact with common hydrazine-based fuels like monomethylhydrazine (MMH) and

unsymmetrical dimethylhydrazine (UDMH), which simplifies engine design.[2][4] The specific

impulse (Isp), a measure of rocket propellant efficiency, for N2O4 with various fuels is well-

documented, reaching up to 339 seconds with hydrazine.[7]

Tetrafluorohydrazine was considered in the 1950s as a potential high-energy liquid oxidizer.

[1] Theoretical calculations suggest a specific impulse of approximately 300 seconds with
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hydrazine, a value competitive with some traditional propellants.[2] Like N20Oa, it is a powerful
oxidizing agent and is hypergolic with hydrazines.[9] However, its practical application in
rocketry has been limited, and it has not been used in any flown rocket systems.[1]

Physical Properties and Storability

A key advantage of dinitrogen tetroxide is its high boiling point of 21.15 °C, which allows it to be
stored as a liquid with moderate pressurization at or near room temperature.[3][6] This
"storable" characteristic makes it suitable for long-duration missions and military applications
where immediate launch readiness is required.[2] Its liquid density of 1.448 g/cm3 is also
favorable for minimizing tank volume.[3]

In contrast, tetrafluorohydrazine is a gas at standard conditions, with a very low boiling point
of -73 °C.[1] To be used as a liquid oxidizer, it must be stored either under cryogenic conditions
or at very high pressures, significantly complicating handling and tank design.[5]

Safety and Handling

Both compounds are highly hazardous and require specialized handling procedures.

Dinitrogen Tetroxide (N20a4) is highly toxic, corrosive, and a powerful oxidizing agent.[4] It is
fatal if inhaled and can cause severe burns to the skin and eyes.[4] N2Oa4 exists in a
temperature-dependent equilibrium with nitrogen dioxide (NO2), a toxic brown gas.[2] As
temperatures rise, the equilibrium shifts towards NOz2, increasing the vapor pressure and
toxicity hazard.[2] Leaks produce poisonous brown vapors.[3]

Tetrafluorohydrazine (NzFa4) is also an extremely hazardous and toxic chemical.[1] It is known
to explode in the presence of organic materials and other reducing agents.[1] It is a neurotoxin
and can be fatal if inhaled or absorbed through the skin.[1] Reports indicate a high risk of
explosion from shock, pressure, or high temperatures, making its handling particularly
dangerous.[9]

Experimental Protocols

The performance data cited in this guide are typically determined through standardized
experimental procedures.
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Specific Impulse (Isp) Determination

The specific impulse of a propellant combination is determined experimentally through static
fire testing of a rocket engine on a test stand.[3] The core principle is to measure the thrust
produced and the mass flow rate of the propellants.

o Setup: Arocket engine is mounted on a test stand equipped with load cells to measure thrust
(force). The propellant feed system is instrumented with flowmeters to precisely measure the
mass flow rate of both the fuel and the oxidizer.[3]

e Procedure: The engine is fired for a predetermined duration. Throughout the test, thrust and
mass flow rates are continuously recorded.

» Calculation: The specific impulse is calculated as the total impulse (thrust integrated over
time) divided by the total weight of the propellant consumed. The formulais: Isp=F/ (m *
go) where F is the thrust, m is the total mass flow rate, and go is the standard gravitational
acceleration.[10]

Ignition Delay Measurement

Ignition delay is a critical parameter for hypergolic propellants, indicating the time between
propellant contact and the onset of combustion. The "drop test" is a common laboratory method
for this measurement.[6][11]

o Setup: A small, controlled amount of one propellant (e.g., a single drop of the oxidizer) is
released from a specific height into a crucible containing the other propellant (the fuel).[6]
The event is recorded by a high-speed camera. A pressure transducer may also be used to
detect the pressure rise from ignition.[11]

e Procedure: The oxidizer drop is released. The high-speed camera footage captures the
moment of contact between the two liquids and the first appearance of flame.

e Analysis: The ignition delay is determined by analyzing the camera footage frame by frame
to measure the time difference between the initial contact of the propellants and the first
sustained light emission from combustion.[6]

Visualized Logical Relationships

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.quora.com/How-do-we-measure-rocket-thrust-like-specific-impulses
https://www.quora.com/How-do-we-measure-rocket-thrust-like-specific-impulses
https://www.grc.nasa.gov/www/k-12/airplane/specimp.html
https://www.combustion-engines.eu/pdf-192420-116267?filename=Selection%20of%20the%20method.pdf
https://www.combustion-engines.eu/Selection-of-the-method-for-determination-of-ignition-delay-of-hypergolic-propellants,192420,0,2.html
https://www.combustion-engines.eu/pdf-192420-116267?filename=Selection%20of%20the%20method.pdf
https://www.combustion-engines.eu/Selection-of-the-method-for-determination-of-ignition-delay-of-hypergolic-propellants,192420,0,2.html
https://www.combustion-engines.eu/pdf-192420-116267?filename=Selection%20of%20the%20method.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

The following diagrams illustrate key concepts related to the properties and evaluation of these
oxidizers.

Low Temperature

N20a4 (Dinitrogen Tetroxide)

Colorless Liquid/Solid

ﬂjissociation (AH > 0)Recombination

\ii‘gh Temperature

2NO:2 (Nitrogen Dioxide)
Red-Brown Gas

Click to download full resolution via product page

Caption: Chemical equilibrium between N204 and NO:x-.
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Caption: General workflow for evaluating a rocket propellant oxidizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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